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Compound of Interest

Compound Name: Tyrphostin 23

Cat. No.: B1665630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin 23, also known as AG 18 or RG-50810, is a member of the tyrphostin family of

protein tyrosine kinase (PTK) inhibitors.[1] It functions as a small molecule inhibitor of the

epidermal growth factor (EGF) receptor kinase. By competing with the substrate binding site of

the PTK domain, Tyrphostin 23 effectively blocks EGF-dependent cell proliferation.[1][2] This

makes it a valuable tool for studying signal transduction pathways and for potential applications

in anti-cancer drug development.[3][4] These application notes provide a detailed protocol for

the preparation of Tyrphostin 23 stock solutions in dimethyl sulfoxide (DMSO), along with

relevant chemical data, storage recommendations, and a diagram of the targeted signaling

pathway.

Quantitative Data Summary
For ease of reference, the key quantitative data for Tyrphostin 23 are summarized in the table

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1665630?utm_src=pdf-interest
https://www.benchchem.com/product/b1665630?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/196/104/t7165pis.pdf
https://www.benchchem.com/product/b1665630?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/196/104/t7165pis.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/t7165
https://www.researchgate.net/publication/303867548_The_Protein_Tyrosine_Kinase_Inhibitor_Tyrphostin_23_Strongly_Accelerates_Glycolytic_Lactate_Production_in_Cultured_Primary_Astrocytes
https://pubmed.ncbi.nlm.nih.gov/16756486/
https://www.benchchem.com/product/b1665630?utm_src=pdf-body
https://www.benchchem.com/product/b1665630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₀H₆N₂O₂

Molecular Weight 186.17 g/mol

Appearance Powder [2]

Solubility in DMSO 50 mg/mL [1][2]

IC₅₀ (EGFR Kinase) 35 µM [2][5]

Storage Temperature 2-8°C (as solid) [2]

Experimental Protocol: Preparation of Tyrphostin 23
Stock Solution
This protocol outlines the steps for preparing a 50 mg/mL stock solution of Tyrphostin 23 in

DMSO.

Materials:

Tyrphostin 23 powder (≥98% purity)[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weigh Tyrphostin 23: In a sterile microcentrifuge tube, accurately weigh the desired

amount of Tyrphostin 23 powder. For example, to prepare 1 mL of a 50 mg/mL stock

solution, weigh 50 mg of Tyrphostin 23.
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Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the tube containing

the Tyrphostin 23 powder. For a 50 mg/mL solution, add 1 mL of DMSO. The product

should yield a clear, dark yellow solution.[1]

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the Tyrphostin 23
is completely dissolved. Gentle warming or sonication may be used to aid dissolution if

necessary.[5]

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,

it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[5]

Storage: Store the aliquoted stock solutions at -20°C or -80°C. When stored frozen in

DMSO, the solution should be stable for months.[1][5] It is recommended to use the solution

stored at -20°C within one month and at -80°C within six months.[5] The presence of water

can accelerate hydrolysis, so ensure anhydrous DMSO is used and moisture is avoided.[1]

Important Considerations:

Compound Stability: Some studies have indicated that Tyrphostin 23 can be unstable in

solution, potentially forming degradation products that are more potent inhibitors of tyrosine

kinases.[6][7][8] Therefore, it is crucial to use freshly prepared solutions or properly stored

aliquots for experiments to ensure reproducibility.

Safety Precautions: Always handle Tyrphostin 23 and DMSO in a well-ventilated area while

wearing appropriate PPE.

Visualizations
Experimental Workflow: Preparing Tyrphostin 23 Stock
Solution
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Workflow for Tyrphostin 23 Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a Tyrphostin 23 stock solution.

Signaling Pathway: EGFR Inhibition by Tyrphostin 23
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EGFR Signaling Pathway Inhibition by Tyrphostin 23
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Caption: Tyrphostin 23 inhibits the EGF receptor's tyrosine kinase domain, blocking

downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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